Methyl 2-(hex-1-yn-1-yl)benzoate
Overview
Description
Methyl 2-(hex-1-ynyl)benzoate is an organic compound with the chemical formula C₁₄H₁₆O₂ . It belongs to the class of esters and is characterized by its unique structure, which includes a hex-1-ynyl group attached to a benzoate moiety. The compound appears as a colorless liquid that is poorly soluble in water but miscible with organic solvents .
Scientific Research Applications
1. Organic Synthesis and Cyclization Reactions
Methyl 2-(hex-1-ynyl)benzoate is used in organic synthesis, particularly in cyclization reactions. For example, it undergoes cyclization with copper halides to synthesize 4-haloisocoumarins. Liang et al. (2007) showed that in the presence of copper(II) chloride, cyclization of o-(alk-1-ynyl)benzoates, including methyl 2-(hex-1-ynyl)benzoate, can be efficiently carried out, yielding products in moderate to excellent yields (Liang, Xie, & Li, 2007).
2. Catalyst Research
In catalyst research, derivatives of methyl benzoate, including methyl 2-(hex-1-ynyl)benzoate, have been studied for their reactivity. King and Strojny (1982) examined the reduction of methyl benzoate on yttrium oxide catalysts, providing insights into the catalytic processes involving benzoate esters (King & Strojny, 1982).
3. Synthesis of Phenolic Lipids
This compound has been used in the synthesis of polyunsaturated constituents of phenolic lipids. Tyman and Visani (1997) described the synthesis of various derivatives, demonstrating the compound's utility in creating complex lipid structures (Tyman & Visani, 1997).
4. Crystal Engineering
Methyl 2-(hex-1-ynyl)benzoate is involved in crystal engineering studies. Johnstone et al. (2010) investigated how high pressure could induce a phase transition in a compound structurally similar to methyl 2-(hex-1-ynyl)benzoate, highlighting its potential in studying the behavior of materials under varying conditions (Johnstone et al., 2010).
5. Synthesis of New Chemical Entities
It is used in the synthesis of new chemical entities with potential applications in various fields. For instance, Arrousse et al. (2021) synthesized new compounds using methyl 2-(hex-1-ynyl)benzoate derivatives for corrosion inhibition studies (Arrousse et al., 2021).
Safety and Hazards
As with any chemical compound, precautions should be taken when handling Methyl 2-(hex-1-ynyl)benzoate . It is essential to follow standard laboratory safety protocols, including wearing appropriate protective gear and working in a well-ventilated area. Detailed safety information can be found in the provided Material Safety Data Sheet (MSDS) .
Properties
IUPAC Name |
methyl 2-hex-1-ynylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O2/c1-3-4-5-6-9-12-10-7-8-11-13(12)14(15)16-2/h7-8,10-11H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUCQESPRPRKMKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC#CC1=CC=CC=C1C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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